![molecular formula C10H14ClN B6262724 rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans CAS No. 111466-77-4](/img/no-structure.png)
rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans” is likely a chiral amine derivative. Chiral amines are a key class of molecules in medicinal chemistry and are found in many pharmaceuticals .
Molecular Structure Analysis
The compound likely contains a cyclopropane ring, which is a three-membered carbon ring, and a phenyl group, which is a six-membered carbon ring. The “1-methyl-2-phenyl” designation suggests that a methyl and a phenyl group are attached to the cyclopropane ring .Mechanism of Action
Future Directions
The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity and mechanism of action, and testing its activity against various biological targets .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans involves the reaction of a cyclopropane derivative with an amine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "1-phenylcyclopropanecarboxylic acid", "methylamine", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "1. Conversion of 1-phenylcyclopropanecarboxylic acid to 1-phenylcyclopropanecarboxylic acid methyl ester using methanol and sulfuric acid", "2. Reduction of 1-phenylcyclopropanecarboxylic acid methyl ester with sodium borohydride in the presence of methanol to yield rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-ol", "3. Conversion of rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-ol to rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine using methylamine in the presence of hydrochloric acid", "4. Formation of rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, trans by treating rac-(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine with hydrochloric acid in diethyl ether and recrystallization from water" ] } | |
CAS RN |
111466-77-4 |
Molecular Formula |
C10H14ClN |
Molecular Weight |
183.68 g/mol |
IUPAC Name |
(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine;hydrochloride |
InChI |
InChI=1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-,10+;/m0./s1 |
InChI Key |
ATFVTRDQCBBLIQ-BAUSSPIASA-N |
Isomeric SMILES |
C[C@]1(C[C@H]1C2=CC=CC=C2)N.Cl |
Canonical SMILES |
CC1(CC1C2=CC=CC=C2)N.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.